Cas no 152774-16-8 (9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester)

• Product Name: 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester
• CAS No: 152774-16-8
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• MDL: MFCD28975264
• CID: 1326150
• PubChem ID: 12814947
• Update Time: 2025-06-07

9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester
• tert-butyl 2-(6-aminopurin-9-yl)acetate
• Adenin-9-yl acetic acid t-butyl ester
• Adenosine-9-yl acetic acid t-butyl ester
• tert-butyl 2-(6-amino-9H-purin-9-yl)acetate
• 6-Amino-9H-purine-9-acetic acid t-butyl ester
• AKOS022664075
• MFCD28975264
• DTXSID50510548
• SCHEMBL9435719
• Adenin-9-yl acetic acidt-butyl ester
• tert-butyl2-(6-amino-9H-purin-9-yl)acetate
• AS-70601
• t-Butyl 2-(6-amino-9H-purin-9-yl)acetate
• tert-Butyl (6-amino-9H-purin-9-yl)acetate
• EN300-6508414
• adenin-9-yl acetic acid tert-butyl ester
• W13336
• 152774-16-8

• MDL： MFCD28975264
• Inchi： 1S/C11H15N5O2/c1-11(2,3)18-7(17)4-16-6-15-8-9(12)13-5-14-10(8)16/h5-6H,4H2,1-3H3,(H2,12,13,14)
• InChI Key： DLXYCJXQTOWEKX-UHFFFAOYSA-N
• SMILES： O(C(CN1C=NC2=C(N)N=CN=C12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.12275
• Monoisotopic Mass: 249.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.92

9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester Security Information

• Storage Condition：(BD450301)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester

Introduction to 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester (CAS No. 152774-16-8)

9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester (CAS No. 152774-16-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of purine, a fundamental building block of nucleic acids and nucleotides, and its unique structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester features a purine core with an acetic acid moiety attached at the 9-position and an amino group at the 6-position. The presence of the tert-butyl ester group at the carboxylic acid position adds stability and reactivity to the molecule, making it suitable for a wide range of synthetic transformations. This compound is often used as a key intermediate in the synthesis of purine-based drugs, particularly those targeting nucleoside analogs and other biologically active compounds.

Recent advancements in medicinal chemistry have highlighted the importance of purine derivatives in drug discovery. For instance, purine-based compounds have shown promising therapeutic potential in the treatment of various diseases, including cancer, viral infections, and neurological disorders. The versatility of 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester makes it an attractive candidate for the development of novel therapeutic agents.

In the context of cancer research, purine derivatives have been extensively studied for their ability to inhibit key enzymes involved in nucleotide metabolism. For example, compounds derived from 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester have demonstrated potent inhibitory effects on ribonucleotide reductase (RR), an enzyme crucial for DNA synthesis in rapidly dividing cells. By targeting RR, these compounds can effectively disrupt DNA replication and cell proliferation, making them potential candidates for anticancer therapy.

Viral infections are another area where purine derivatives have shown significant promise. Nucleoside analogs derived from purines are known to interfere with viral replication by incorporating into viral DNA or RNA and causing chain termination. Recent studies have explored the use of 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester as a precursor for the synthesis of such antiviral agents. These compounds have exhibited broad-spectrum antiviral activity against a variety of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

In neurological disorders, purine derivatives have been investigated for their neuroprotective properties. Compounds derived from 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester have shown potential in mitigating neurodegeneration associated with conditions such as Alzheimer's disease and Parkinson's disease. These compounds may act by modulating purinergic signaling pathways or by exerting antioxidant effects on neuronal cells.

The synthesis of 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of a suitable purine derivative with an acetylating agent followed by selective protection and deprotection steps to introduce the tert-butyl ester group. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.

The physical and chemical properties of 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester are well-characterized. It is a white crystalline solid with a molecular weight of approximately 283 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. Its stability under various conditions has been studied extensively to ensure its suitability for long-term storage and use in pharmaceutical applications.

In conclusion, 9H-Purine-9-acetic acid, 6-amino-, 1,1-dimethylethyl ester (CAS No. 152774-16-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable intermediate in the synthesis of bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the development of novel therapeutic agents.